Cas no 1443210-39-6 (1-(2-ethynylphenyl)piperazine)

1-(2-Ethynylphenyl)piperazine is a specialized organic compound featuring a piperazine ring linked to a phenyl group with an ethynyl substituent at the ortho position. This structure offers versatility in synthetic chemistry, particularly as a building block for pharmaceuticals, agrochemicals, and advanced materials. The ethynyl group enables click chemistry applications, such as Huisgen cycloaddition, facilitating efficient derivatization. The piperazine moiety enhances binding affinity in bioactive molecules, making it valuable for drug discovery. Its rigid aromatic core and functional group reactivity support the development of targeted compounds with tailored properties. Suitable for research and industrial applications, this compound is characterized by its synthetic flexibility and potential in modular molecular design.
1-(2-ethynylphenyl)piperazine structure
1-(2-ethynylphenyl)piperazine structure
Product Name:1-(2-ethynylphenyl)piperazine
CAS No:1443210-39-6
MF:C12H14N2
MW:186.252962589264
CID:6206063
PubChem ID:91618738
Update Time:2025-05-20

1-(2-ethynylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-ethynylphenyl)piperazine
    • EN300-1868539
    • 1443210-39-6
    • Inchi: 1S/C12H14N2/c1-2-11-5-3-4-6-12(11)14-9-7-13-8-10-14/h1,3-6,13H,7-10H2
    • InChI Key: PMNSIAVTDLMYQT-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2C#C)CCNCC1

Computed Properties

  • Exact Mass: 186.115698455g/mol
  • Monoisotopic Mass: 186.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 15.3Ų

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Additional information on 1-(2-ethynylphenyl)piperazine

Research Brief on 1-(2-ethynylphenyl)piperazine (CAS: 1443210-39-6) in Chemical Biology and Pharmaceutical Applications

The compound 1-(2-ethynylphenyl)piperazine (CAS: 1443210-39-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery. The compound's piperazine core and ethynylphenyl moiety make it a versatile scaffold for the development of novel pharmacologically active agents, particularly in the context of central nervous system (CNS) disorders and oncology.

Recent studies have highlighted the role of 1-(2-ethynylphenyl)piperazine as a key intermediate in the synthesis of serotonin receptor modulators. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective 5-HT1A receptor agonists, which show promise for treating anxiety and depression. The ethynyl group in the compound allows for efficient click chemistry modifications, enabling rapid diversification of the scaffold for structure-activity relationship (SAR) studies. This feature has been particularly valuable in high-throughput screening approaches for CNS drug discovery.

In the field of oncology, research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of 1-(2-ethynylphenyl)piperazine exhibit potent inhibitory activity against certain protein kinases involved in cancer cell proliferation. The compound's ability to serve as a molecular scaffold for designing selective kinase inhibitors stems from its optimal spatial arrangement of hydrogen bond acceptors and hydrophobic regions. Computational docking studies have shown that modifications at the piperazine nitrogen can significantly alter the compound's binding affinity to various kinase targets.

The synthetic accessibility of 1-(2-ethynylphenyl)piperazine has been another focus of recent research. A 2024 study in Organic Process Research & Development described an optimized, scalable synthesis route for this compound with improved yield (78%) and purity (>99%). This advancement is particularly important for enabling larger-scale pharmacological evaluations and potential commercialization. The synthetic protocol employs a Sonogashira coupling as the key step, followed by selective piperazine introduction, offering advantages in terms of both cost-effectiveness and environmental impact.

Pharmacokinetic studies of 1-(2-ethynylphenyl)piperazine derivatives have shown promising results regarding blood-brain barrier penetration, a critical factor for CNS-targeted therapeutics. Research published in European Journal of Pharmaceutical Sciences (2023) reported that certain fluorinated analogs maintain good brain exposure while demonstrating metabolic stability in human liver microsome assays. These findings support the continued investigation of this scaffold for neuropharmacological applications.

Looking forward, the versatility of 1-(2-ethynylphenyl)piperazine positions it as a valuable building block in medicinal chemistry. Current research directions include exploring its potential in positron emission tomography (PET) tracer development (through radiolabeling of the ethynyl group) and as a component of proteolysis targeting chimeras (PROTACs). The compound's unique combination of synthetic tractability and biological relevance ensures its continued importance in pharmaceutical research and development.

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